Cas no 34127-96-3 (3-butoxy-4-methoxybenzaldehyde)

• Product Name: 3-butoxy-4-methoxybenzaldehyde
• CAS No: 34127-96-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• MDL: MFCD00831062
• CID: 307545
• PubChem ID: 592471
• Update Time: 2025-04-19

3-butoxy-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-butoxy-4-methoxy-
• 3-BUTOXY-4-METHOXYBENZALDEHYDE
• 3-Butoxy-4-methoxy-benzaldehyd
• 3-butoxy-4-methoxy-benzaldehyde
• 3-butyloxy-4-methoxybenzaldehyde
• 3-n-butoxy-4-methoxybenzaldehyde
• AC1LC11D
• AC1Q2XEI
• CTK4H1773
• 2-FLUORO-5-METHOXYCINNAMICACID
• DTXSID40343822
• EN300-09170
• SR-01000050590-1
• 3-butoxy-4-methoxybenzaldehyde, AldrichCPR
• MFCD00831062
• CS-0221453
• 34127-96-3
• SR-01000050590
• Benzaldehyde, 3-butoxy-4-methoxy-
• AKOS000202070
• Z55993048
• SCHEMBL1748837
• 3-butoxy-4-methoxybenzaldehyde

• MDL： MFCD00831062
• Inchi： 1S/C12H16O3/c1-3-4-7-15-12-8-10(9-13)5-6-11(12)14-2/h5-6,8-9H,3-4,7H2,1-2H3
• InChI Key： CSSRHTDXZIBTMI-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C=CC=1OC)CCCC

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.048
• Boiling Point: 319.9°C at 760 mmHg
• Flash Point: 138.3°C
• Refractive Index: 1.518
• PSA: 35.53